Cas no 1622180-63-5 ((2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene)

• Product Name: (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene
• CAS No: 1622180-63-5
• MF: C₁₆H₂₃I
• MW: 342.258297204971
• CID: 5265872
• Update Time: 2026-03-09

(2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-hexyl-1,2,3,4-tetrahydro-6-iodo-, (2R)-
• (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C16H23I/c1-2-3-4-5-6-13-7-8-15-12-16(17)10-9-14(15)11-13/h9-10,12-13H,2-8,11H2,1H3/t13-/m1/s1
• InChI Key： UEPBHWJLMSHADB-CYBMUJFWSA-N
• SMILES： C1C2=C(C=C(I)C=C2)CC[C@H]1CCCCCC

Additional information on (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene

Introduction to (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene (CAS No. 1622180-63-5)

(2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene (CAS No. 1622180-63-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a hexyl substituent and an iodine atom attached to a tetrahydronaphthalene core. The (2R)-configuration of the hexyl group imparts specific stereochemical properties that are crucial for its biological and chemical applications.

The tetrahydronaphthalene scaffold is a well-known core structure in organic synthesis and pharmaceutical research due to its versatile reactivity and potential for functionalization. The presence of the iodine atom at the 6-position offers a valuable handle for further chemical modifications, making this compound a promising intermediate in the synthesis of more complex molecules. The hexyl substituent at the 2-position adds steric bulk and hydrophobicity, which can influence the compound's solubility and biological activity.

Recent studies have highlighted the potential of (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene in various applications. In medicinal chemistry, this compound has been explored as a lead structure for the development of new therapeutic agents. Its iodine substituent can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Sonogashira coupling. These reactions enable the synthesis of a wide range of derivatives with diverse biological activities.

In the context of drug discovery, (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene has shown promise as a scaffold for designing molecules with anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited potent inhibitory effects on cancer cell proliferation. The specific stereochemistry of the (2R)-configuration was found to be essential for optimal biological activity.

Beyond medicinal applications, (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene has also been investigated for its potential in materials science. The tetrahydronaphthalene core can be used to create conjugated polymers with unique electronic properties. These polymers have applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The iodine substituent can be utilized to fine-tune the electronic properties of these materials through post-synthetic modifications.

The synthesis of (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene typically involves several steps. One common approach is to start with a commercially available tetrahydronaphthalene derivative and introduce the hexyl group through an alkylation reaction. The iodination step can then be carried out using iodine or an iodinating agent such as N-iodosuccinimide (NIS). The stereochemical control at the 2-position is achieved using chiral catalysts or chiral auxiliaries.

The physical and chemical properties of (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene have been well-characterized. It is a solid at room temperature with a melting point ranging from 75 to 80°C. The compound is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. Its stability under various conditions has been studied extensively, and it is generally stable under standard laboratory conditions.

In conclusion, (2R)-2-hexyl-6-iodo-1,2,3,4-tetrahydronaphthalene (CAS No. 1622180-63-5) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive starting material for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the scientific community.